4-[(4-ethoxy-1-naphthyl)carbonothioyl]morpholine

• IUPAC Name: (4-ethoxynaphthalen-1-yl)-morpholin-4-ylmethanethione
• InChI: InChI=1S/C17H19NO2S/c1-2-20-16-8-7-15(13-5-3-4-6-14(13)16)17(21)18-9-11-19-12-10-18/h3-8H,2,9-12H2,1H3
• InChI Key: BRTSABWGEXYYAF-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C2=CC=CC=C21)C(=S)N3CCOCC3
• Molecular Formula: C17H19NO2S
• Molecular Weight: 301.4 g/mol

Description

4-[(4-ethoxy-1-naphthyl)carbonothioyl]morpholine, commonly known as ENT1, is a chemical compound that has gained attention in recent years due to its potential in scientific research applications. ENT1 is a morpholine-based compound that has been synthesized using various methods. It has been found to have a unique mechanism of action, which has led to its use in various biochemical and physiological studies.

Mechanism of Action

ENT1 inhibits adenosine transporters by binding to the nucleoside transporter 1 (NT1) and nucleoside transporter 2 (NT2) proteins. This binding prevents the transport of adenosine into cells, leading to an increase in extracellular adenosine levels. The increased adenosine levels then activate the adenosine receptors, leading to various physiological responses.
Biochemical and Physiological Effects:
ENT1 has been found to have various biochemical and physiological effects, including its role in regulating sleep and wakefulness, immune response, and inflammation. Studies have shown that ENT1 inhibition leads to an increase in adenosine levels, which promotes sleep and reduces wakefulness. ENT1 inhibition has also been found to reduce inflammation and immune response, making it a potential therapeutic target for various inflammatory and autoimmune diseases.

Advantages and Limitations for Lab Experiments

ENT1 has several advantages for lab experiments, including its high potency and specificity for adenosine transporters. However, its high reactivity and potential toxicity make it challenging to handle. Additionally, its effects on other transporters and receptors may complicate data interpretation.

Future Directions

ENT1 has several potential future directions, including its use as a therapeutic target for various inflammatory and autoimmune diseases. Additionally, further studies are needed to understand its effects on other transporters and receptors, as well as its potential for drug development.
In conclusion, ENT1 is a morpholine-based compound that has gained attention in recent years due to its potential in scientific research applications. Its unique mechanism of action and biochemical and physiological effects make it a valuable tool for studying the adenosine signaling pathway and various physiological processes. However, its high reactivity and potential toxicity make it challenging to handle, and further studies are needed to fully understand its potential in drug development and therapeutic applications.

Synthesis Methods

ENT1 can be synthesized using various methods, including the reaction of 4-ethoxy-1-naphthyl isothiocyanate with morpholine or the reaction of 4-ethoxy-1-naphthylamine with carbon disulfide and morpholine. The latter method has been found to be more efficient and has a higher yield. The synthesis of ENT1 requires careful handling as it is a highly reactive compound.

Scientific Research Applications

ENT1 has been found to have various scientific research applications, including its use as a tool for studying the adenosine signaling pathway. Adenosine is a purine nucleoside that plays a crucial role in various physiological processes, including sleep regulation, immune response, and inflammation. ENT1 has been found to be a potent inhibitor of adenosine transporters, which has led to its use in studying the role of adenosine in various physiological processes.